Cas no 100988-28-1 (5-(2-phenylethyl)-2-Thiazolamine)

• Product Name: 5-(2-phenylethyl)-2-Thiazolamine
• CAS No: 100988-28-1
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• MDL: MFCD24626587
• CID: 2114594
• PubChem ID: 13824400
• Update Time: 2025-08-04

5-(2-phenylethyl)-2-Thiazolamine Chemical and Physical Properties

Names and Identifiers

• 5-(2-phenylethyl)-2-Thiazolamine
• DA-38752
• 5-Phenethylthiazol-2-amine
• G58778
• AEA98828
• 100988-28-1
• EN300-5274510
• Z1509407088
• 2-Thiazolamine,5-(2-phenylethyl)-
• 5-(2-phenylethyl)-1,3-thiazol-2-amine
• SCHEMBL12027280

• MDL： MFCD24626587
• Inchi： 1S/C11H12N2S/c12-11-13-8-10(14-11)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,12,13)
• InChI Key： FFDIQZFHXKHMES-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.07212g/mol
• Monoisotopic Mass: 204.07212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.29g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-(2-phenylethyl)-2-Thiazolamine

Comprehensive Analysis of 5-(2-phenylethyl)-2-Thiazolamine (CAS No. 100988-28-1): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 5-(2-phenylethyl)-2-Thiazolamine (CAS No. 100988-28-1) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic compound, featuring a thiazole core linked to a phenylethyl group, is a subject of ongoing studies in drug discovery and material science. Researchers are particularly interested in its bioactive potential, as thiazole derivatives are known for their diverse pharmacological activities, including antimicrobial and anti-inflammatory effects.

The molecular structure of 5-(2-phenylethyl)-2-Thiazolamine combines a thiazole ring with an aromatic phenylethyl substituent, which enhances its stability and interaction with biological targets. This structural motif is frequently explored in the design of small-molecule inhibitors and enzyme modulators. Recent publications highlight its relevance in medicinal chemistry, where it serves as a scaffold for developing novel therapeutic agents. The compound’s CAS No. 100988-28-1 is a critical identifier for researchers sourcing high-purity samples for experimental work.

One of the trending topics in chemical research is the optimization of heterocyclic compounds for drug delivery systems. 5-(2-phenylethyl)-2-Thiazolamine is no exception, with studies investigating its solubility, bioavailability, and compatibility with modern nanocarrier technologies. These advancements align with the growing demand for targeted therapies and personalized medicine, making this compound a valuable candidate for further exploration.

From a synthetic chemistry perspective, the preparation of 5-(2-phenylethyl)-2-Thiazolamine involves multi-step reactions, often starting from 2-aminothiazole derivatives. Researchers emphasize the importance of green chemistry principles in its synthesis, such as using catalytic methods or solvent-free conditions, to reduce environmental impact. This aligns with the broader industry shift toward sustainable chemical practices, a topic frequently searched by professionals and students alike.

In material science, the compound’s aromatic-thiazole hybrid structure offers intriguing possibilities for organic electronics and photovoltaic applications. Its ability to form stable π-conjugated systems makes it a potential candidate for OLEDs (organic light-emitting diodes) or conductive polymers. Such applications are highly relevant in the context of renewable energy and smart materials, areas that dominate current scientific discourse.

For analytical chemists, characterizing 5-(2-phenylethyl)-2-Thiazolamine requires advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise identification and purity assessment, critical for reproducibility in research. The compound’s CAS No. 100988-28-1 is often cross-referenced in chemical databases to access spectral data and safety information, a common practice among laboratory professionals.

As the scientific community continues to explore thiazole-based compounds, 5-(2-phenylethyl)-2-Thiazolamine remains a promising subject for interdisciplinary research. Its versatility underscores the importance of structural diversification in developing next-generation bioactive molecules and functional materials. Future studies may focus on its structure-activity relationships or scalable synthesis, addressing key questions raised in academic and industrial forums.